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Compound of Interest

Compound Name: DL-Alanine-3-13C
CAS No.: 131157-42-1
Cat. No.: B140451

Get Quote

\ J

Isotopic Characterization, Spectroscopic Signatures, and Metabolic Applications

Core Identity & Physicochemical Properties[1][2][3]
[4]

DL-Alanine-3-13C is the stable isotope-labeled racemic mixture of alanine, where the methyl
carbon (position 3) is enriched with Carbon-13.[1] Unlike the biologically exclusive L-
enantiomer, this racemic formulation serves as a critical internal standard in mass spectrometry
and a probe in non-stereoselective metabolic tracking.

Chemical Specifications
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Specification

Chemical Name

DL-Alanine-3-13C

Systematic Name

2-Aminopropanoic acid-3-13C

CAS Registry Number

131157-42-1 (Labeled); 302-72-7 (Unlabeled)

Linear Formula

Molecular Weight

90.09 g/mol (vs. 89.09 g/mol for unlabeled)

Isotopic Enrichment

Typically =299 atom % 13C

Appearance White crystalline powder
B Soluble in water (166.5 g/L at 25°C); slightly
Solubility ]
soluble in ethanol
pKa Values pKal (COOH): 2.34; pKa2 (NH3+): 9.69
Melting Point Sublimes at >280°C (decomposition)

Structural Dynamics

The presence of the heavier isotope (

) at the methyl position introduces a mass shift of +1.00335 Da relative to natural alanine. This
shift is chemically non-perturbative but spectroscopically distinct, allowing for precise tracking
in complex biological matrices without altering the compound's steric or electronic behavior in
chemical synthesis.

Spectroscopic Signatures

The utility of DL-Alanine-3-13C relies heavily on its distinct NMR and Mass Spectrometry
profiles.

Nuclear Magnetic Resonance (NMR)

In

-NMR spectroscopy, the enrichment at the C3 position provides a hyper-intense signal relative
to the natural abundance background (1.1%).
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e Chemical Shift (

): The C3 methyl carbon appears as a strong singlet at 17.0 — 18.0 ppm (referenced to
DSS/TMS in

).
e Coupling Constants (
):
o :If C2 is naturally abundant

, ho C-C splitting is observed. If uniformly labeled, a coupling constant of ~35 Hz would be
evident.

o :In proton-coupled spectra, the methyl carbon appears as a quartet due to coupling with
three attached protons (

).

Mass Spectrometry (MS)
In GC-MS or LC-MS analysis, the molecular ion
shifts from m/z 90 to 91.

o Fragmentation Pattern: The loss of the carboxyl group (COOH, mass 45) typically yields a
fragment ion. For DL-Alanine-3-13C, the methyl group remains attached to the amine
fragment, retaining the mass shift in the daughter ions.

Synthesis & Production Logic

The production of DL-Alanine-3-13C typically follows a Strecker Synthesis adapted for isotopic
efficiency. This pathway ensures the racemic nature of the product while maximizing the
incorporation of the expensive

precursor.

Synthetic Workflow
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e Precursor Selection: Acetaldehyde-2-13C (

) is the primary source of the isotopic label.

o Aminonitrile Formation: The labeled acetaldehyde reacts with ammonium chloride (

) and sodium cyanide (

).

e Hydrolysis: The resulting aminonitrile is hydrolyzed under acidic conditions (HCI) to yield DL-
Alanine-3-13C hydrochloride, which is then neutralized.

Precursors
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Figure 1: Isotopic Strecker Synthesis of DL-Alanine-3-13C

Click to download full resolution via product page

Applications in Drug Development & Metabolism|[2]

While L-Alanine is the biological standard, the DL-racemate with a 3-13C label is uniquely
valuable for distinguishing metabolic selectivity and acting as a robust internal standard.

Metabolic Flux Analysis (MFA)

Researchers use DL-Alanine-3-13C to probe the activity of Alanine Transaminase (ALT) and
D-Amino Acid Oxidase (DAAO).

e L-Enantiomer Fate: Rapidly converted to Pyruvate-3-13C by ALT, entering the TCA cycle.
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o D-Enantiomer Fate: Resistant to ALT; metabolized by DAAO in the kidney/liver to pyruvate or

excreted unchanged.

e Flux Tracing: By monitoring the appearance of the 13C label in downstream metabolites
(e.g., Lactate-3-13C vs. Citrate-4-13C), scientists can quantify the ratio of oxidative
metabolism vs. fermentation.

Solid-State NMR (ssNMR)

The 3-13C methyl group acts as a sensitive probe for molecular dynamics in solid-state

formulations.

o Rotational Dynamics: The methyl group has a low barrier to rotation. Deuterium/Carbon line-
shape analysis of this position helps characterize the mobility of drug-polymer conjugates or
crystalline lattices in formulation science.
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DL-Alanine-3-13C

D-Alanine-3-13C Resolution
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Figure 2: Differential Metabolic Fate of DL-Alanine-3-13C Isomers
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Handling, Safety, and Stability
Storage Protocols

» Hygroscopicity: DL-Alanine is non-hygroscopic, but the labeled form should be stored in a
desiccator to prevent isotopic dilution via exchange (though C-bound isotopes are non-
exchangeable, moisture affects weighing accuracy).
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o Temperature: Store at room temperature (20-25°C). Stable for >5 years if kept dry.

Safety Profile

 Toxicity: Low. Generally Recognized As Safe (GRAS) for the unlabeled analog.

» Handling: Standard PPE (gloves, goggles) is required to prevent contamination of the
sample, which is critical for trace isotope analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b140451?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140451?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

